(3,3-Difluoroazetidin-1-yl)(3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone

• IUPAC Name: (3,3-difluoroazetidin-1-yl)-[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanone
• InChI: InChI=1S/C16H19BF3NO3/c1-14(2)15(3,4)24-17(23-14)11-6-5-10(7-12(11)18)13(22)21-8-16(19,20)9-21/h5-7H,8-9H2,1-4H3
• InChI Key: FAAKNTPGJAUGPY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)C(=O)N3CC(C3)(F)F)F
• Molecular Formula: C16H19BF3NO3
• Molecular Weight: 341.1 g/mol

Description

(3,3-Difluoroazetidin-1-yl)(3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone is a complex organic compound that features both fluorine and boron atoms within its structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,3-Difluoroazetidin-1-yl)(3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone typically involves a multi-step process. One common method includes the following steps:

Formation of the Azetidine Ring: The azetidine ring is synthesized through a cyclization reaction involving appropriate precursors under controlled conditions.

Introduction of Fluorine Atoms: Fluorination is achieved using reagents such as diethylaminosulfur trifluoride (DAST) or similar fluorinating agents.

Coupling with Boronic Acid Derivative: The final step involves coupling the fluorinated azetidine with a boronic acid derivative using a palladium-catalyzed Suzuki coupling reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

(3,3-Difluoroazetidin-1-yl)(3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine atoms, using nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

(3,3-Difluoroazetidin-1-yl)(3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone has several scientific research applications:

Medicinal Chemistry: It is used in the development of novel pharmaceuticals, particularly as a building block for drugs targeting specific enzymes or receptors.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex molecules, including natural products and polymers.

Biological Studies: It is used in studies involving enzyme inhibition, receptor binding, and cellular uptake due to its unique structural features.

Industrial Applications: The compound is utilized in the production of advanced materials, including specialty polymers and coatings.

Mechanism of Action

The mechanism of action of (3,3-Difluoroazetidin-1-yl)(3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone involves its interaction with specific molecular targets. The fluorine atoms enhance the compound’s binding affinity to certain enzymes or receptors, while the boron moiety can participate in covalent bonding with biological molecules. This dual functionality allows the compound to modulate biological pathways effectively, making it a valuable tool in drug discovery and development.

Comparison with Similar Compounds

Similar Compounds

• Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• (2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(pyrrolidin-1-yl)methanone

Uniqueness

(3,3-Difluoroazetidin-1-yl)(3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone is unique due to the presence of both fluorine and boron atoms within its structure. This combination imparts distinct chemical and biological properties, such as enhanced stability, increased binding affinity, and the ability to participate in diverse chemical reactions. These features make it a versatile compound in various scientific and industrial applications.